Cas no 1207434-10-3 (2,3-dibromo-1,4-diiodobenzene)

• Product Name: 2,3-dibromo-1,4-diiodobenzene
• CAS No: 1207434-10-3
• MF: C₆H₂Br₂I₂
• MW: 487.697024822235
• CID: 2890259
• PubChem ID: 51041738
• Update Time: 2025-10-22

2,3-dibromo-1,4-diiodobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,3-dibromo-1,4-diiodo-
• 2，3-dibromo-1，4-diiodobenzene
• SCHEMBL12260048
• 1207434-10-3
• SY297306
• F71682
• 2,3-dibromo-1,4-diiodobenzene

• Inchi： 1S/C6H2Br2I2/c7-5-3(9)1-2-4(10)6(5)8/h1-2H
• InChI Key： PRSIEYLGCNAOAK-UHFFFAOYSA-N
• SMILES： C1(I)=CC=C(I)C(Br)=C1Br

Computed Properties

• Exact Mass: 487.65922g/mol
• Monoisotopic Mass: 485.66127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 2,3-dibromo-1,4-diiodobenzene

Introduction to 2,3-dibromo-1,4-diiodobenzene (CAS No: 1207434-10-3)

2,3-dibromo-1,4-diiodobenzene, with the chemical formula C₆H₂Br₂I₂, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound serves as a versatile intermediate in the preparation of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Its unique structure, featuring both bromine and iodine substituents on a benzene ring, makes it a valuable building block for further functionalization. The presence of multiple halogen atoms enhances its reactivity, allowing for a wide range of chemical transformations that can be tailored to specific synthetic needs.

The CAS number 1207434-10-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This numbering system is crucial for database searches, regulatory compliance, and communication among researchers. The compound's molecular structure consists of a benzene ring substituted with two bromine atoms at the 2 and 3 positions, and two iodine atoms at the 1 and 4 positions. This arrangement imparts distinct electronic properties, making it useful in various chemical reactions such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations.

In recent years, 2,3-dibromo-1,4-diiodobenzene has been explored in several cutting-edge research areas. One notable application is in the synthesis of biologically active molecules. Its halogen-rich structure allows for easy introduction of additional functional groups through palladium-catalyzed cross-coupling reactions. For instance, Suzuki-Miyaura and Stille couplings have been utilized to attach various aryl or vinyl groups, leading to the creation of novel heterocyclic compounds with potential pharmaceutical properties.

Another area where this compound has shown promise is in materials science. The strong electron-withdrawing nature of the bromine and iodine atoms makes 2,3-dibromo-1,4-diiodobenzene an excellent candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated its use in the preparation of conjugated polymers that exhibit high charge carrier mobility, which is essential for efficient electronic devices. The ability to precisely control the position and type of halogen substituents allows for fine-tuning of the material's electronic properties, making it adaptable for different applications.

The compound's reactivity also makes it valuable in medicinal chemistry. It has been employed as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. By modifying the structure of 2,3-dibromo-1,4-diiodobenzene, chemists can develop molecules that selectively inhibit specific kinases involved in tumor growth and progression. Preliminary studies have shown that certain derivatives exhibit potent anti-proliferative effects in vitro, highlighting their therapeutic potential.

In addition to its pharmaceutical applications, 2,3-dibromo-1,4-diiodobenzene has found utility in agrochemical research. Its structural features enable the synthesis of novel pesticides and herbicides with improved efficacy and reduced environmental impact. For example, it has been used to create compounds that target specific enzymes in plant pathogens, offering a new strategy for crop protection without harming beneficial organisms.

The synthesis of 2,3-dibromo-1,4-diiodobenzene typically involves bromination and iodination reactions on a pre-functionalized benzene ring. Advanced synthetic techniques such as electrophilic aromatic substitution have been optimized to achieve high yields and selectivity. The use of catalytic systems has further improved the efficiency of these processes, reducing waste and energy consumption. These advancements align with the growing emphasis on sustainable chemistry practices.

Recent research has also explored the use of 2,3-dibromo-1,4-diiodobenzene in flow chemistry systems. Continuous flow reactors provide precise control over reaction conditions, leading to improved reproducibility and scalability. This approach has been particularly beneficial for large-scale production scenarios where consistency is paramount. Additionally, flow chemistry enables safer handling of hazardous reagents by isolating them within closed systems.

The compound's stability under various conditions has been thoroughly investigated. Studies have shown that 2,3-dibromo-1,4-diiodobenzene remains stable under inert atmospheres at room temperature but may decompose upon exposure to strong oxidizing agents or high temperatures. Understanding these stability profiles is crucial for optimizing storage conditions and reaction protocols to maximize shelf life and minimize degradation.

In conclusion,2，3-dibromo-1，4-diiodobenzene (CAS No: 1207434-10-3) is a multifunctional compound with broad applications across multiple scientific disciplines。 Its unique structural features make it an indispensable tool for synthetic chemists，pharmaceutical researchers，and materials scientists alike。 As research continues to uncover new ways to utilize this versatile intermediate，its importance is likely to grow even further，driving innovation in both academic laboratories and industrial settings。